Cas no 321340-18-5 (ethyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate)

• Product Name: ethyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate
• CAS No: 321340-18-5
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 1453638
• PubChem ID: 12087113
• Update Time: 2025-04-20

ethyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1H-1,2,4-triazol-1-ylmethyl)amino]-, ethyl ester
• ethyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate
• EN300-28229729
• ethyl 4-{[(1H-1,2,4-triazol-1-yl)methyl]amino}benzoate
• 321340-18-5

• Inchi： 1S/C12H14N4O2/c1-2-18-12(17)10-3-5-11(6-4-10)14-9-16-8-13-7-15-16/h3-8,14H,2,9H2,1H3
• InChI Key： DNEWJMPIXIHVEI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 246.11182
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 69.04